Cas no 1154566-21-8 (N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide)

• Product Name: N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide
• CAS No: 1154566-21-8
• MF: C₈H₁₅F₃N₂O₂S
• MW: 260.277111291885
• CID: 4770879
• PubChem ID: 43602820
• Update Time: 2026-02-26

N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide

• Inchi： 1S/C8H15F3N2O2S/c1-16(14,15)13(6-8(9,10)11)7-2-4-12-5-3-7/h7,12H,2-6H2,1H3
• InChI Key： BMDKNRLJRHTFMR-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(F)(F)F)C1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 0.8
• Topological Polar Surface Area: 57.8

Additional information on N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide

Introduction to N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide (CAS No. 1154566-21-8)

N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide, identified by its CAS number 1154566-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine ring and a 2,2,2-trifluoroethyl group, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility, improve metabolic stability, and interact favorably with biological targets. In contrast, the 2,2,2-trifluoroethyl group introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic profile. Fluorine substitution is a well-established strategy in medicinal chemistry to improve lipophilicity, binding affinity, and metabolic resistance. The combination of these structural elements in N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide suggests that it may exhibit promising properties for use in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of methanesulfonamides as pharmacological agents. These compounds have been shown to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide may contribute to its ability to interact with various biological targets, making it a versatile scaffold for drug design.

The synthesis of N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the piperidine ring typically involves nucleophilic substitution reactions or cyclization processes, while the attachment of the 2,2,2-trifluoroethyl group often requires fluorinating agents or other specialized reagents. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to improve efficiency and scalability.

The pharmacological evaluation of N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide has revealed several interesting findings. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, its interaction with specific protein targets has been explored using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and have highlighted its potential as a lead compound for further development.

The use of computational methods has played a crucial role in understanding the behavior of N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide both in vitro and in silico. Molecular docking studies have been conducted to predict how this compound might bind to various biological targets. These simulations have helped researchers identify key interactions that could be exploited to enhance its therapeutic efficacy. Furthermore, quantum mechanical calculations have been used to analyze the electronic structure of the molecule and predict its reactivity.

In conclusion, N-(Piperidin-4-yl)-N-(2,2,2-trifluoroethyl)methanesulfonamide (CAS No. 1154566-21-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action，this compound is likely to play an important role in the development of novel drugs that address unmet medical needs.